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How to prevent sample evaporation during 180
analysis?
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Compound of Interest

Compound Name: Water-180

Cat. No.: B088012

Technical Support Center: 80 Analysis

This technical support center provides troubleshooting guidance and frequently asked
guestions to help researchers, scientists, and drug development professionals prevent sample
evaporation during 180 analysis, ensuring the accuracy and reliability of their isotopic data.

Troubleshooting Guide: Preventing Sample
Evaporation

Q1: My 8180 values show unexpected enrichment. What are the likely causes related to
evaporation?

Unexpected enrichment in 180 values is a common indicator of sample evaporation. The
primary causes include:

e Improper Sample Storage: Using vials that are not airtight or are made of gas-permeable
materials can lead to significant evaporation over time.[1]

o Presence of Headspace: Airspace within the sample vial allows for a vapor phase to exist,
promoting evaporation and isotopic fractionation.[2][3]

e Inadequate Sealing: Caps that are not securely tightened or have septa that are not suitable
for long-term storage can be a major source of sample loss.[1][2]
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o Frequent Sample Access: Repeatedly opening and closing a sample vial introduces fresh,
unsaturated air, accelerating evaporation.[4] Studies have shown that even five openings
can cause detectable isotopic enrichment.[4]

o Elevated Storage Temperatures: Higher temperatures increase the vapor pressure of water,
leading to faster evaporation rates.[5]

Q2: | suspect my sample containers are the issue. What are the best practices for selecting
and preparing vials?

The choice and preparation of your sample containers are critical in preventing evaporation.

 Recommended Containers: For water samples, use clean, dry glass containers (e.g., 20m|
scintillation vials) with tight-fitting polyseal caps. High-density polyethylene (HDPE) bottles
are also considered adequate for preventing evaporation for at least 80 days at room
temperature.[1] Avoid non-HDPE plastic materials.[1]

 Filling and Sealing: When filling the container, do so carefully to prevent turbulence. If
possible, use a tube to fill the bottle from the bottom.[2] The bottle should be filled completely
to eliminate any headspace or air bubbles.[2][3] Once capped, ensure the lid is tight. For
added security, wrap parafilm or tape around the cap in the direction of tightening to prevent
it from loosening.[2]

Q3: How should | store my samples to minimize evaporation before analysis?

Proper storage conditions are essential for maintaining the isotopic integrity of your samples.

o Temperature: Store samples in a cool location.[2] Refrigeration is recommended for long-
term storage.[3] Do NOT freeze water samples, as the ice-water fractionation can
significantly alter the isotopic composition of the remaining liquid if any water is lost upon
expansion.[1]

o Humidity: For long-term storage, placing the primary sample container inside a larger, sealed
plastic bottle with a small amount of water can help maintain high humidity and reduce the
evaporation gradient.[2]

o Light: Keep samples in the dark for long-term storage.[3]
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Frequently Asked Questions (FAQSs)

Q1: How significant is the effect of repeated vial opening on 320 values?

The effect is quantifiable and can be significant, especially for high-precision analyses.
Research has shown that the repetitive opening of a 60 mL sample bottle is the primary cause
of evaporation-induced isotopic enrichment.[4] In one study, an enrichment in 3180 values of
approximately 0.02%. was observed after five openings, which is comparable to the analytical
precision for 6180.[4]

Q2: Can | use autosamplers for 180 analysis without risking evaporation?

Yes, but with precautions. Samples stored in autosamplers can experience evaporation,
especially at elevated temperatures.[5] To mitigate this, retrieve samples from autosamplers in
less than 7 days if air temperatures are below 22°C, and in less than 3 days if the temperature
is 35°C.[5] For longer storage periods in an autosampler, adding a layer of mineral oil to the
sample bottles has been shown to effectively decrease evaporation and the potential for
isotopic fractionation.[5]

Q3: Are there alternative container types for specific applications like vapor equilibration?

Yes, for methods like direct vapor equilibration laser spectrometry (DVE-LS), the choice of
container is crucial. Studies have found that heat-sealed bags made of laminated aluminum
sheets are vastly superior to commonly used freezer bags in preventing evaporation and
associated isotopic effects.[6][7]

Quantitative Data on Evaporation and Isotopic
Enrichment

The following table summarizes the impact of storage conditions and handling on sample
evaporation and 620 enrichment.
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Evaporation

. . (% of 580
Parameter Condition Duration . . Source
original Enrichment
volume)
Storage -
5°C 24 days ~0.9% Not specified [5]
Temperature
22°C 24 days ~3.3% Not specified [5]
35°C 24 days ~11.8% Not specified [5]
Mineral Oil o
N 35°C 24 days <0.1% Minimized [5]
Addition
Repeated .
] ) 5 openings - - ~0.02%0 [4]
Vial Opening
10 openings - - ~0.03%0 [4]
20 openings - - ~0.06%0 [4]

Experimental Protocol: Water Sample Collection for
080 Analysis

This protocol outlines the key steps for collecting and preparing water samples to minimize the
risk of evaporation.

o Container Selection: Choose a clean, dry glass scintillation vial (e.g., 20 mL) with a polyseal
cap.[2]

e Pre-Sampling Rinse: If applicable, rinse the sampling container at least three times with the
sample water before collecting the final sample.[8]

o Sample Collection:

o Submerge the vial and allow it to fill with minimal turbulence. Using a tube to fill from the
bottom is ideal.[2]
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o Fill the vial completely, ensuring there is no headspace or visible air bubbles clinging to the
sides.[2][3]

Sealing the Vial:
o Securely tighten the polyseal cap.

o Wrap the cap with parafilm, stretching the film and wrapping in the same direction as you
would to tighten the cap. This prevents the cap from inadvertently loosening.[2]

Labeling: Clearly label the vial with a permanent marker.

Storage:
o Store the sample in a cool, dark place, such as a refrigerator.[2][3]

o For long-term storage, place the vial inside a larger, sealed container with a small amount
of water to maintain a humid environment.[2]

Pre-Analysis Preparation:

o Before analysis using the CO2-H20 equilibration method, allow the samples to reach
thermal equilibrium in a water bath.[2]

o The headspace of the vials is then evacuated and refilled with COz gas for isotopic
equilibration.[2]

Workflow for Preventing Sample Evaporation
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Caption: Workflow for minimizing sample evaporation during 80 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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